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Compound of Interest |

1-(2-Fluorobenzyl)-4-nitro-1H-
Compound Name:

pyrazole
CAS No.: 333311-67-4
Cat. No.: B2586664

Get Quote

Fluorobenzyl nitro pyrazoles represent a class of heterocyclic compounds of significant interest

in medicinal chemistry and drug development.[1][2] The unique combination of a pyrazole core,
a fluorinated benzyl group, and a nitro functional group imparts a range of biological activities,
including potential as enzyme inhibitors and other therapeutic agents.[2][3][4] However, the
same structural features that confer this bioactivity also necessitate a thorough understanding
of their potential hazards.

This technical guide is designed for researchers, scientists, and drug development
professionals to provide a comprehensive overview of the critical safety information typically
found in a Safety Data Sheet (SDS) for this class of compounds. It is structured to not only
present the data but also to offer insights into the causality behind the safety recommendations,
fostering a culture of safety and informed risk assessment in the laboratory. As a senior
application scientist, my objective is to bridge the gap between theoretical chemical properties
and practical, safe laboratory conduct.

It is crucial to note that while this guide provides a detailed overview based on available data
for structurally similar compounds and general principles of chemical safety, a specific SDS for

© 2026 BenchChem. All rights reserved. 1/18 Tech Support


https://www.benchchem.com/product/b2586664#bc-rfq
https://www.evitachem.com/product/evt-6365752
https://jchr.org/index.php/JCHR/article/download/9138/5113/17299
https://jchr.org/index.php/JCHR/article/download/9138/5113/17299
https://www.benchchem.com/product/b1268375
https://pubmed.ncbi.nlm.nih.gov/23649195/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2586664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

every novel fluorobenzyl nitro pyrazole derivative may not be publicly available. Therefore, this
document should be used as a foundational resource, to be supplemented with a careful
evaluation of the specific derivative being handled.

Section 1: Identification

This section serves as the primary identifier for the chemical substance.

Identifier Example Information

Fluorobenzyl Nitro Pyrazole (and specific

Product Name isomers, e.g., 1-(4-Fluorobenzyl)-4-nitro-1H-
pyrazole)
Synonyms Varies by specific isomer.

Varies by specific isomer (e.g., 73305-81-4 for

CAS Number '

3-fluoro-4-nitro-1H-pyrazole).[1]

For research and development purposes in
Recommended Use medicinal chemistry, agrochemicals, and as a

synthetic intermediate.[1][3]

) ) [To be populated with the specific supplier
Supplier Details ] )
information]

[To be populated with the specific supplier's
Emergency Telephone Number
emergency contact]

Section 2: Hazard Identification

This is one of the most critical sections of the SDS. For fluorobenzyl nitro pyrazoles, the
hazards are a composite of the pyrazole ring, the aromatic nitro group, and the fluorinated
benzyl moiety.

GHS Classification: Based on data for similar compounds, the following classifications are
likely:

» Acute Toxicity, Oral (Category 4): Harmful if swallowed.[5][6]
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o Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[5]
o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[5][6]

o Serious Eye Damage/Eye Irritation (Category 1/2): Causes serious eye damage or irritation.

[516]

o Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory
irritation.[6]

o Specific Target Organ Toxicity (Repeated Exposure) (Category 1): Causes damage to organs
through prolonged or repeated exposure.[5]

e Hazardous to the Aquatic Environment, Long-Term Hazard (Category 3): Harmful to aquatic
life with long-lasting effects.[5]

GHS Label Elements:
o Pictograms:

Health Hazard

[e]

Corrosion

o

[¢]

Acute Toxicity (skull and crossbones)

[¢]

Irritant (exclamation mark)
» Signal Word: Danger[5]

e Hazard Statements:

[¢]

H302: Harmful if swallowed.[5][6]

[¢]

H311: Toxic in contact with skin.[5]

[e]

H315: Causes skin irritation.[5][6]

o

H318: Causes serious eye damage.[5]
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o H335: May cause respiratory irritation.[6]

o H372: Causes damage to organs through prolonged or repeated exposure.[5]

o H412: Harmful to aquatic life with long lasting effects.[5]

e Precautionary Statements:

[¢]

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[5][7]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][7]
o P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[7]

o P302+P352: IF ON SKIN: Wash with plenty of water.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]

o P310: Immediately call a POISON CENTER or doctor/physician.

Other Hazards: Aromatic nitro compounds can be flammable solids and may have explosive
properties, especially when present as multiple nitro groups on an aromatic ring.[8] They can
also be sensitive to shock, friction, and heat.

Section 3: Composition/Information on Ingredients

This section provides the chemical identity of the substance.

Substance Molecular Molecular )
CAS Number ) Concentration
Name Formula Weight

Fluorobenzyl

Nitro Pyrazole

(example: 3- 73305-81-4 C3H2FNsO2 131.07 g/mol >95%
fluoro-4-nitro-1H-

pyrazole)
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Section 4: First-Aid Measures

Immediate and appropriate first aid is crucial in case of exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[7][9] If
respiratory symptoms develop, seek immediate medical attention.

o Skin Contact: Immediately take off all contaminated clothing.[7] Rinse the skin with plenty of
water for at least 15 minutes.[9] Seek immediate medical attention as these compounds can
be toxic through skin contact.

o Eye Contact: Rinse cautiously with water for several minutes.[7][9] Remove contact lenses if
present and easy to do. Continue rinsing.[7] Immediately call a poison center or doctor.[7]

¢ Ingestion: Rinse mouth.[5][7] Do NOT induce vomiting.[7] Immediately call a poison center or
doctor.[7]

Section 5: Fire-Fighting Measures

Aromatic nitro compounds present specific fire and explosion hazards.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Unsuitable Extinguishing Media: Do not use a heavy stream of water as it may spread the
fire.

e Specific Hazards Arising from the Chemical: These compounds are combustible. In a fire,
they may decompose to produce toxic fumes of nitrogen oxides (NOXx), carbon monoxide
(CO), carbon dioxide (CO2), and hydrogen fluoride (HF). Vapors may form explosive
mixtures with air.

o Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus
(SCBA) and full protective clothing.

Section 6: Accidental Release Measures
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Proper containment and cleanup are essential to prevent environmental contamination and
personnel exposure.

e Personal Precautions, Protective Equipment, and Emergency Procedures: Evacuate
personnel to a safe area. Ensure adequate ventilation. Avoid breathing dust or vapors. Wear
appropriate personal protective equipment (PPE) as described in Section 8.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[7] Do not let
the product enter drains, sewers, or waterways.[7]

o Methods and Materials for Containment and Cleaning Up: For small spills, use a non-
combustible absorbent material like sand or vermiculite to contain the spill.[10] Collect the
material in a suitable, labeled container for disposal.[8] For large spills, alert emergency
responders.[8]

Section 7: Handling and Storage

Safe handling and storage practices are paramount to minimizing risk.

e Precautions for Safe Handling:

o

Avoid all personal contact, including inhalation.[8]

(¢]

Work in a well-ventilated area, preferably in a chemical fume hood.[11]

[¢]

Wear appropriate personal protective equipment (PPE).[8]

Avoid the formation of dust and aerosols.

o

o

Keep away from heat, sparks, and open flames.[10]

o

Take measures to prevent the buildup of electrostatic charge.[9]
o Conditions for Safe Storage, Including any Incompatibilities:

o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[9][10]
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o Store away from incompatible materials such as strong oxidizing agents, strong reducing
agents, strong bases, and amines.[10][11]

o Store in a locked-up area.[5][7]

Section 8: Exposure Controls/Personal Protection

Engineering controls and personal protective equipment are the primary means of protecting
laboratory personnel.

o Control Parameters/Occupational Exposure Limits: No specific occupational exposure limits
(OELSs) have been established for fluorobenzyl nitro pyrazoles. It is recommended to handle
these compounds with a high degree of caution.

o Appropriate Engineering Controls:

o A certified chemical fume hood is essential for all handling procedures.

o Provide eyewash stations and safety showers in the immediate work area.[5]
« Individual Protection Measures (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (8-inch minimum).

[5]
o Skin Protection:
» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile rubber, neoprene).

» Body Protection: Wear a flame-retardant lab coat and other protective clothing as
necessary to prevent skin contact.[5]

o Respiratory Protection: If the engineering controls are not sufficient to maintain
concentrations below exposure limits, a NIOSH-approved respirator with an appropriate
cartridge for organic vapors and particulates should be worn.

Section 9: Physical and Chemical Properties
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Understanding the physical and chemical properties is essential for safe handling and for

predicting the behavior of the compound.

Example Value (for 3-fluoro-4-nitro-1H-

Property
pyrazole)
Appearance Yellow crystalline solid[1]
Odor No data available
Odor Threshold No data available
pH No data available

Melting Point/Freezing Point

Varies by specific isomer

Initial Boiling Point and Boiling Range

No data available

Flash Point

No data available

Evaporation Rate

No data available

Flammability (solid, gas)

Flammable solid

Upper/Lower Flammability or Explosive Limits

No data available

Vapor Pressure

No data available

Vapor Density

No data available

Relative Density

No data available

Solubility

Soluble in polar organic solvents like methanol

and dimethyl sulfoxide.[1]

Partition Coefficient: n-octanol/water

No data available

Auto-ignition Temperature

No data available

Decomposition Temperature

No data available

Viscosity

No data available

Section 10: Stability and Reactivity
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This section describes the chemical stability and potential hazardous reactions of the
substance.

» Reactivity: The nitro group makes the pyrazole ring susceptible to nucleophilic attack.[1] The
nitro group can also be reduced to an amine.[1]

e Chemical Stability: Stable under recommended storage conditions.

» Possibility of Hazardous Reactions: May react violently with strong oxidizing agents,
reducing agents, and strong bases.[10][11] Aromatic nitro compounds can become shock-
sensitive if contaminated with amines, acids, or bases.[10]

» Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[10] Generation of
dust.

e Incompatible Materials: Strong oxidizing agents, strong reducing agents, strong bases, and
amines.[10][11]

e Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides
(NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen fluoride (HF).

Section 11: Toxicological Information
This section provides information on the potential health effects of exposure.
o Acute Toxicity:
o Oral: Harmful if swallowed.[5][6]
o Dermal: Toxic in contact with skin.[5]
o Inhalation: May be harmful if inhaled; may cause respiratory tract irritation.[6]
o Skin Corrosion/Irritation: Causes skin irritation.[5][6]
o Serious Eye Damage/Irritation: Causes serious eye damage or irritation.[5][6]

o Respiratory or Skin Sensitization: No data available.
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Germ Cell Mutagenicity: The interactions of nitroaromatic compounds with DNA and their
resulting mutagenicity have been extensively characterized.[12] They have been shown to
cause various types of mutations.[12]

Carcinogenicity: Some nitroaromatic compounds are suspected carcinogens.[11]
Reproductive Toxicity: No data available.
Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[6]

Specific Target Organ Toxicity - Repeated Exposure: Causes damage to organs through
prolonged or repeated exposure.[5]

Aspiration Hazard: No data available.

Section 12: Ecological Information

This section provides information on the environmental impact of the substance.
Toxicity: Harmful to aquatic life with long-lasting effects.[5]

Persistence and Degradability: No specific data available for fluorobenzyl nitro pyrazoles.
However, nitroaromatic compounds can be persistent in the environment.

Bioaccumulative Potential: No data available.
Mobility in Soil: No data available.

Other Adverse Effects: An unfortunate consequence of the widespread use of nitroaromatic
compounds is environmental contamination of soil and groundwater.[12]

Section 13: Disposal Considerations

Proper disposal is crucial to prevent environmental contamination and ensure safety.
o Waste Treatment Methods:

o Dispose of this material and its container as hazardous waste.[10]
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o Do not dispose of down the drain or in regular trash.[10]
o Contact a licensed professional waste disposal service to dispose of this material.

o Contaminated packaging should be treated as the product itself.

Section 14: Transport Information

This section provides information for the safe transportation of the chemical.

UN Number: Varies depending on the specific hazards. Likely to be classified under a
generic entry for toxic solids.

e UN Proper Shipping Name: Varies depending on the specific hazards.
o Transport Hazard Class(es): Likely to be Class 6.1 (Toxic substances).
e Packing Group: Varies depending on the degree of hazard.

e Environmental Hazards: Marine pollutant status should be evaluated.

e Special Precautions for User: Adhere to all applicable transport regulations.

Section 15: Regulatory Information

This section provides information on the regulatory status of the chemical.

o Safety, Health and Environmental Regulations/Legislation Specific for the Substance or
Mixture: This will vary by country and region. Users should consult local regulations.

Section 16: Other Information
This section can include any other relevant information, such as the date of the latest revision.
Date of Preparation: February 25, 2026

Disclaimer: The information provided in this guide is based on the best available data for similar
compounds and is intended for use by qualified individuals at their own discretion and risk. It is
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the user's responsibility to determine the suitability of this information for a particular application
and to adopt such safety precautions as may be necessary.

Experimental Protocols

Protocol 1: Safe Weighing and Handling of Fluorobenzyl
Nitro Pyrazoles

e Preparation:

[¢]

Ensure a certified chemical fume hood is operational.

[e]

Don appropriate PPE: safety goggles, a flame-retardant lab coat, and chemically resistant
gloves.

[e]

Designate a specific area within the fume hood for handling the compound.

o

Prepare a deactivation solution (e.g., a solution of sodium bisulfite) in case of minor spills.
e Weighing:

o Use a tared, sealed container to weigh the compound on an analytical balance located
within the fume hood or in a designated balance enclosure.

o Avoid creating dust. If the compound is a fine powder, consider using a spatula with a
static-dissipating handle.

o Transfer:
o Carefully transfer the weighed compound to the reaction vessel within the fume hood.
o If dissolving the compound, add the solvent to the solid slowly to avoid splashing.

o Cleanup:

o Wipe down the work surface with a suitable solvent (e.g., isopropanol) followed by soap
and water.
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o Dispose of all contaminated materials (gloves, wipes, etc.) in a designated hazardous
waste container.

Protocol 2: Emergency Response to a Small Spill

e Immediate Actions:

o Alert others in the immediate vicinity.

o If the spill is outside of a fume hood, evacuate the area.
o Containment (if safe to do so):

o Wearing appropriate PPE, cover the spill with a non-combustible absorbent material like
sand or vermiculite.[10]

e Cleanup:

o Carefully scoop the absorbent material into a labeled, sealable hazardous waste
container.

o Decontaminate the spill area with a suitable solvent and then with soap and water.[10]
e Reporting:

o Report the spill to the laboratory supervisor and the institutional environmental health and
safety (EHS) office.

Visualizations
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Start: Safe Handling Protocol
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- Verify fume hood function
- Don appropriate PPE

2. Weighing
- Use tared, sealed container
- Minimize dust generation

'

3. Transfer
- Conduct within fume hood
- Add solvent to solid slowly

'
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Decontaminate work surface
- Dispose of waste properly

End: Protocol Complete

Click to download full resolution via product page

Caption: Safe handling workflow for fluorobenzyl nitro pyrazoles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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